Cas no 5435-40-5 (2-(2,5-Dimethyl-1H-indol-3-yl)acetic acid)
5435-40-5 structure
Product Name:2-(2,5-Dimethyl-1H-indol-3-yl)acetic acid
CAS No:5435-40-5
MF:C12H13NO2
MW:203.237123250961
MDL:MFCD02664400
CID:376512
PubChem ID:228477
Update Time:2025-04-19
2-(2,5-Dimethyl-1H-indol-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,5-Dimethyl-1H-indol-3-yl)acetic acid
- (2,5-Dimethyl-1H-indol-3-yl)-acetic acid
- 1H-Indole-3-aceticacid, 2,5-dimethyl-
- (2,5-dimethyl-1H-indol-3-yl)acetic acid
- (2,5-dimethyl-indol-3-yl)-acetic acid
- (2,5-Dimethyl-indol-3-yl)-essigsaeure
- 2-(2,5-dimethylindol-3-yl)acetic acid
- 2,5-Dimethyl-indol-3-essigsaeure
- AC1Q2EZH
- AC1Q5VL4
- NSC21431
- Oprea1_605120
- SureCN6102581
- MFCD02664400
- AKOS000283133
- HMS2485H22
- 5435-40-5
- F2113-0490
- VS-01841
- SCHEMBL6102581
- CS-0205915
- J-505493
- CHEMBL1409643
- HMS1618I10
- NSC-21431
- 2-(2,5-dimethyl-1H-indol-3-yl)aceticacid
- MLS000067289
- BB 0248929
- EN300-31788
- DTXSID00281372
- SMR000124813
- 2-(2,5-Dimethyl-1h-indol-3-yl)-acetic acid
- G27526
- BBL008168
- ALBB-007624
- STK052156
-
- MDL: MFCD02664400
- Inchi: 1S/C12H13NO2/c1-7-3-4-11-10(5-7)9(6-12(14)15)8(2)13-11/h3-5,13H,6H2,1-2H3,(H,14,15)
- InChI Key: TYNHPLJFWKDNTJ-UHFFFAOYSA-N
- SMILES: OC(CC1=C(C)NC2C=CC(C)=CC1=2)=O
Computed Properties
- Exact Mass: 203.09469
- Monoisotopic Mass: 203.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- Density: 1.255
- Boiling Point: 426.3°Cat760mmHg
- Flash Point: 211.6°C
- Refractive Index: 1.653
- PSA: 53.09
2-(2,5-Dimethyl-1H-indol-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 019033-500mg |
(2,5-Dimethyl-1H-indol-3-yl)-acetic acid |
5435-40-5 | 500mg |
$246.00 | 2023-09-09 | ||
| Matrix Scientific | 019033-1g |
(2,5-Dimethyl-1H-indol-3-yl)-acetic acid |
5435-40-5 | 1g |
$379.00 | 2023-09-09 | ||
| TRC | D612070-100mg |
(2,5-Dimethyl-1H-indol-3-yl)acetic Acid |
5435-40-5 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D612070-500mg |
(2,5-Dimethyl-1H-indol-3-yl)acetic Acid |
5435-40-5 | 500mg |
$ 210.00 | 2022-06-05 | ||
| TRC | D612070-1g |
(2,5-Dimethyl-1H-indol-3-yl)acetic Acid |
5435-40-5 | 1g |
$ 295.00 | 2022-06-05 | ||
| Alichem | A199009184-1g |
2-(2,5-Dimethyl-1H-indol-3-yl)acetic acid |
5435-40-5 | 95% | 1g |
$231.08 | 2023-09-01 | |
| Alichem | A199009184-5g |
2-(2,5-Dimethyl-1H-indol-3-yl)acetic acid |
5435-40-5 | 95% | 5g |
$590.76 | 2023-09-01 | |
| Chemenu | CM147113-5g |
(2,5-Dimethyl-1H-indol-3-yl)-acetic acid |
5435-40-5 | 95% | 5g |
$635 | 2021-08-05 | |
| Chemenu | CM147113-5g |
(2,5-Dimethyl-1H-indol-3-yl)-acetic acid |
5435-40-5 | 95% | 5g |
$*** | 2023-03-31 | |
| Fluorochem | 058728-1g |
2,5-Dimethyl-1H-indol-3-yl)-acetic acid |
5435-40-5 | 95% | 1g |
£307.00 | 2022-02-28 |
2-(2,5-Dimethyl-1H-indol-3-yl)acetic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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